Cas no 141870-15-7 (4-methoxy-1-naphthylsulphonic acid)

• Product Name: 4-methoxy-1-naphthylsulphonic acid
• CAS No: 141870-15-7
• MF: C₁₁H₁₀O₄S
• MW: 238.259702205658
• CID: 3039225
• PubChem ID: 417446
• Update Time: 2025-06-14

4-methoxy-1-naphthylsulphonic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-naphthylsulphonic acid
• 4-methoxy-naphthalene-1-sulfonic acid; 4-Methoxy-naphthalin-1-sulfonsaeure; 4-methoxynaphthalene-1-sulfonic acid; 1-Methoxy-naphthalin-sulfonsaeure-(4)
• NSC 91514
• SCHEMBL2567982
• 4-methoxynaphthalene-1-sulfonicacid
• Sodium 4-methoxynaphthalenesulphonate
• EINECS 282-914-1
• 4-methoxynaphthalene-1-sulfonic acid
• 84473-60-9
• 141870-15-7

• Inchi： 1S/C11H10O4S/c1-15-10-6-7-11(16(12,13)14)9-5-3-2-4-8(9)10/h2-7H,1H3,(H,12,13,14)
• InChI Key： NPLRGULPDAYSHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 238.03000
• Monoisotopic Mass: 238.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.98000
• LogP: 3.17590

Additional information on 4-methoxy-1-naphthylsulphonic acid

Research Briefing on 4-Methoxy-1-Naphthylsulphonic Acid (CAS: 141870-15-7): Recent Advances and Applications

4-Methoxy-1-naphthylsulphonic acid (CAS: 141870-15-7) is a sulfonated naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, drug development, and biochemical assays. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its potential utility in fluorescence labeling and enzyme inhibition. This briefing provides a comprehensive overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic applications, and emerging biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-methoxy-1-naphthylsulphonic acid as a precursor for the development of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of this compound exhibited selective inhibition against CA-IX, a hypoxia-inducible enzyme associated with tumor progression. The structural flexibility of the naphthyl ring system allowed for fine-tuning of inhibitory potency, suggesting its potential in anticancer drug design.

Another significant advancement was reported in Organic & Biomolecular Chemistry, where 4-methoxy-1-naphthylsulphonic acid was employed as a fluorescent probe for detecting thiol-containing biomolecules. The compound's sulfonic acid group facilitated water solubility, while the methoxy-naphthyl moiety provided strong fluorescence emission at 450 nm. This dual functionality makes it a promising candidate for real-time monitoring of glutathione levels in cellular systems, with applications in oxidative stress research and diagnostic assays.

From a synthetic chemistry perspective, recent patents (e.g., WO2023056421) have highlighted improved methods for the large-scale production of 4-methoxy-1-naphthylsulphonic acid using catalytic sulfonation techniques. These innovations address previous challenges related to regioselectivity and yield optimization, making the compound more accessible for industrial applications. The patented process achieves >90% purity with reduced environmental impact through solvent recycling systems.

Emerging pharmacological studies have also explored the compound's potential as an anti-inflammatory agent. Preliminary in vitro data presented at the 2024 ACS Spring Meeting showed that 4-methoxy-1-naphthylsulphonic acid derivatives could suppress NF-κB signaling pathways at micromolar concentrations. While these findings require further validation in animal models, they suggest new therapeutic avenues for inflammatory disorders.

In conclusion, 4-methoxy-1-naphthylsulphonic acid (141870-15-7) continues to demonstrate multifaceted value across chemical biology and pharmaceutical research. Its applications span from being a versatile synthetic building block to showing promise in therapeutic development and diagnostic tools. Future research directions may focus on expanding its structure-activity relationship library and exploring combination therapies with existing drugs. The compound's unique chemical properties ensure it will remain an important focus of interdisciplinary research in the coming years.